Bicyclo[2.2.1]heptane-2,2-dimethanol

• IUPAC Name: [2-(hydroxymethyl)-2-bicyclo[2.2.1]heptanyl]methanol
• InChI: InChI=1S/C9H16O2/c10-5-9(6-11)4-7-1-2-8(9)3-7/h7-8,10-11H,1-6H2
• InChI Key: RGXKKPWZFFCHNE-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CC1CC2(CO)CO
• Molecular Formula: C9H16O2
• DSSTOX Substance ID: DTXSID60934998
• Molecular Weight: 156.22 g/mol
• CAS No.: 15449-66-8

Description

Bicyclo[2.2.1]heptane-2,2-dimethanol is a useful research compound. Its molecular formula is C9H16O2 and its molecular weight is 156.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Significance of Bridged Bicyclic Systems in Organic Synthesis

Bridged bicyclic compounds are molecules in which two rings share three or more atoms, creating a distinctive three-dimensional structure. researchgate.net The bicyclo[2.2.1]heptane framework, also known as the norbornane (B1196662) skeleton, is a classic example of such a system. nih.gov These structures are of fundamental importance in organic chemistry due to their constrained conformations, which limit their flexibility. acs.org This rigidity allows chemists to precisely control the spatial arrangement of functional groups, which in turn influences the stereochemistry and reactivity of the molecule. researchgate.net

The well-defined and predictable geometry of bridged bicyclic systems like bicyclo[2.2.1]heptane makes them invaluable building blocks in the synthesis of complex natural products and pharmaceuticals. acs.org Their unique topology has been widely exploited in drug discovery to create molecules with specific shapes that can effectively interact with biological targets. acs.org The synthesis of these frameworks often involves powerful chemical transformations such as the Diels-Alder reaction, a cycloaddition process that efficiently constructs the bicyclic core. acs.orgnih.govnih.gov The development of enantioselective approaches to functionalized bicyclo[2.2.1]heptanes is a significant area of research, as it allows for the creation of chiral molecules with potential therapeutic applications.

Scope and Academic Relevance of Bicyclo 2.2.1 Heptane 2,2 Dimethanol Research

Retrosynthetic Analysis and Key Disconnections for the Bicyclo[2.2.1]heptane Core

Retrosynthetic analysis of the bicyclo[2.2.1]heptane core typically identifies the Diels-Alder reaction as the most powerful and convergent disconnection. This [4+2] cycloaddition between a cyclopentadiene (B3395910) derivative (the diene) and a suitable dienophile is the cornerstone of norbornane synthesis. The substituents on both the diene and dienophile dictate the functionality of the resulting bicyclic adduct.

For this compound, a key disconnection would involve a Diels-Alder reaction to form a bicyclo[2.2.1]heptene precursor with a geminal diester or related functionality at the C2 position. Subsequent reduction of these carbonyl groups would then yield the target diol.

Another important consideration in the retrosynthesis is the potential for Wagner-Meerwein rearrangements. The norbornyl cation is notoriously prone to these 1,2-shifts, which can alter the carbon skeleton and must be carefully managed during synthetic planning.

Classical and Modern Approaches to the Bicyclo[2.2.1]heptane Skeleton

The construction of the bicyclo[2.2.1]heptane skeleton has been a subject of extensive research, leading to the development of both classical and modern synthetic methodologies.

The Diels-Alder reaction is a fundamental tool for constructing the bicyclo[2.2.1]heptane framework. nih.govnih.govacs.org Cyclopentadiene and its derivatives are highly reactive dienes in these cycloadditions. acs.org The stereoselectivity of the Diels-Alder reaction is a key feature, often proceeding with high endo selectivity due to secondary orbital interactions. However, the facial stereoselectivity can be influenced by steric factors and the presence of chiral auxiliaries or catalysts. cdnsciencepub.com

For instance, a sequential Diels-Alder reaction followed by a rearrangement has been developed to synthesize a variety of functionalized bicyclo[2.2.1]heptanes. nih.govacs.org Furthermore, the use of 5,5-disubstituted 1,4-bis(silyloxy)-1,3-cyclopentadienes as dienes allows for the synthesis of bicyclo[2.2.1]heptane skeletons with oxygen functionalities at the bridgehead carbons. nih.govacs.org

Table 1: Examples of Diels-Alder Reactions in Bicyclo[2.2.1]heptane Synthesis

Diene	Dienophile	Catalyst/Conditions	Product Type	Ref
Cyclopentadiene	Ethyl acrylate	Thermal	Bicyclo[2.2.1]heptene derivative
5,5-disubstituted 1,4-bis(silyloxy)-1,3-cyclopentadienes	Various dienophiles	Thermal	Bicyclo[2.2.1]heptane with bridgehead oxygenation	nih.govacs.org
Substituted dienes	Various dienophiles	Chiral Lewis Acid	Functionalized bicyclo[2.2.1]heptanes	nih.gov

In recent years, organocatalytic and metal-catalyzed cycloaddition reactions have emerged as powerful alternatives and complements to the classical Diels-Alder reaction for the synthesis of bicyclo[2.2.1]heptane derivatives. rsc.orgnih.gov These methods often provide access to enantiomerically enriched products with high levels of stereocontrol.

An organocatalytic formal [4+2] cycloaddition has been developed to access a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner. rsc.orgnih.gov This approach utilizes simple starting materials under mild conditions. rsc.org Gold-catalyzed cycloisomerization of 1,6-diynes offers another atom-economical route to bicyclo[2.2.1]hept-5-en-2-ones. researchgate.net

N-heterocyclic carbenes (NHCs) have also been employed as organocatalysts in various cycloaddition reactions to form C-C and C-heteroatom bonds, leading to diverse bicyclic structures. mdpi.com

Table 2: Modern Cycloaddition Strategies for Bicyclo[2.2.1]heptane Derivatives

Reaction Type	Catalyst	Starting Materials	Product Feature	Ref
Formal [4+2] Cycloaddition	Chiral primary amine	α'-Benzylidene-2-cyclopentenones and alkenes	Enantioselective formation of bicyclo[2.2.1]heptane-1-carboxylates	rsc.orgnih.govmdpi.com
Gold-Catalyzed Cycloisomerization	Gold catalyst	3-Alkoxyl-1,6-diynes	Bicyclo[2.2.1]hept-5-en-2-ones	researchgate.net

Enantioselective Synthesis of this compound Precursors

Achieving high enantioselectivity in the synthesis of bicyclo[2.2.1]heptane derivatives is crucial for their application in areas such as medicinal chemistry and materials science. For this compound, the stereocenters are typically established during the key cycloaddition step.

Enantioselective synthesis can be achieved through several strategies:

Chiral Auxiliaries: Attaching a chiral auxiliary to the dienophile can direct the facial selectivity of the Diels-Alder reaction.

Chiral Catalysts: The use of chiral Lewis acids or organocatalysts can create a chiral environment around the reacting species, leading to the preferential formation of one enantiomer. nih.govrsc.org For example, a Diels-Alder reaction catalyzed by a chiral Lewis acid can yield bicyclo[2.2.1]heptane derivatives with high enantiomeric ratios. nih.govacs.org

Enzymatic Resolutions: Enzymatic methods can be employed to resolve racemic mixtures of bicyclo[2.2.1]heptane intermediates.

An enantiospecific synthesis of the (4R)-1-azabicyclo[2.2.1]heptane ring system has been described starting from trans-4-hydroxy-L-proline, demonstrating the use of chiral pool starting materials. rsc.org

Derivatization Strategies for this compound

The two primary hydroxyl groups of this compound offer convenient handles for further functionalization, allowing for the synthesis of a wide array of derivatives with tailored properties.

The hydroxyl groups can undergo a variety of common transformations, including:

Esterification and Etherification: Reaction with acyl chlorides, anhydrides, or alkyl halides can introduce a range of ester and ether functionalities.

Oxidation: Selective oxidation of one or both hydroxyl groups can lead to the corresponding aldehydes or carboxylic acids, which can then be used in further synthetic manipulations.

Conversion to Leaving Groups: The hydroxyl groups can be converted into better leaving groups, such as tosylates or mesylates, to facilitate nucleophilic substitution reactions.

A dual derivatization scheme has been reported for tagging primary amine and hydroxyl groups with a linear acyl chloride containing a tertiary amine, followed by coupling of carboxylate groups to a linear amine tag with a tertiary amine tail. nih.gov This method enhances analyte properties for mass spectrometry analysis. nih.gov

The derivatization of this compound is particularly relevant in the synthesis of novel carbocyclic nucleoside analogues, where the diol moiety serves as a scaffold for attaching nucleobases. researchgate.net

Transformations at the Bicyclic Core for Novel Analogues

The rigid bicyclo[2.2.1]heptane framework, including the this compound scaffold, serves as a versatile template for the synthesis of a diverse array of novel analogues. Strategic modifications to this core structure have led to the development of compounds with significant potential in medicinal chemistry and materials science. These transformations primarily involve functional group interconversions, skeletal rearrangements, and the introduction of heteroatoms to create complex polycyclic systems.

A significant area of research has been the derivatization of the bicyclo[2.2.1]heptane core to produce carbocyclic nucleoside analogues. These compounds are of interest due to their potential antiviral and antitumor activities. A key strategy involves the introduction of an amino group onto the bicyclic scaffold, which then serves as an anchor for the construction of various purine and pyrimidine bases. For instance, (1R,4R,7S)-7-Aminobicyclo[2.2.1]hept-5-ene-2,2-dimethanol can be prepared from bicyclo[2.2.1]hept-5-ene-2,2-dimethanol. This amino derivative is a crucial intermediate for synthesizing a range of nucleoside analogues, including those containing adenine, guanine, and thymine (B56734) moieties. nih.gov The subsequent hydrogenation of the double bond in the bicyclic system allows for the creation of saturated analogues. researchgate.net

Further transformations can be carried out on these nucleoside analogues. For example, aminolysis of chloropurine derivatives attached to the bicyclic core can yield analogues with varied substituents at the 6-position of the purine ring, such as dimethylamino and cyclopropylamino groups. nih.gov

Beyond nucleoside analogues, the bicyclo[2.2.1]heptane core is central to the synthesis of other biologically active molecules. For example, a novel 2-azabicyclo[2.2.1]heptane-based inhibitor of dipeptidyl peptidase-4 (DPP-4), named neogliptin, was designed and synthesized. nih.gov This highlights the utility of the bicyclic scaffold in creating constrained analogues that can fit into the active sites of enzymes.

Palladium-catalyzed reactions have also been employed to achieve difunctionalization of the norbornene system, a derivative of bicyclo[2.2.1]heptane. bohrium.comresearchgate.net This allows for the introduction of two different functional groups across the double bond in a single step, leading to a rapid increase in molecular complexity and the formation of valuable bicyclo[2.2.1]heptane derivatives.

Skeletal rearrangements of the bicyclo[2.2.1]heptane system, often driven by the relief of ring strain, provide another avenue for generating novel analogues. These rearrangements can lead to the formation of different bicyclic or even tricyclic frameworks. researchgate.netnih.gov For instance, retro-condensation reactions on bridgehead-substituted bicyclo[2.2.1]hept-2-enes can yield highly functionalized cyclopentene, dihydrofuran, and pyrroline (B1223166) scaffolds. nih.gov

The following table summarizes some of the key transformations and the resulting novel analogues derived from the bicyclo[2.2.1]heptane core:

Starting Material Precursor	Transformation	Resulting Analogue	Reference
Bicyclo[2.2.1]hept-5-ene-2,2-dimethanol	Introduction of amino group and subsequent purine synthesis	Carbocyclic purine nucleoside analogues	nih.gov
Bicyclo[2.2.1]hept-5-ene-2,2-dimethanol	Introduction of amino group and subsequent pyrimidine synthesis	Carbocyclic thymine nucleoside analogues	nih.gov
(R)-3-amino-4-(2,4,5-trifluorophenyl)butanoic acid and 2-aza-bicyclo[2.2.1]heptane moiety	Molecular modelling and synthesis	Neogliptin (DPP-4 inhibitor)	nih.gov
Norbornene	Palladium-catalyzed three-component coupling with aryl halides and arylacetylenes	Difunctionalized bicyclo[2.2.1]heptane derivatives	bohrium.comresearchgate.net
Bridgehead substituted bicyclo[2.2.1]hept-2-enes	Retro-condensation reactions	Functionalized cyclopentene, dihydrofuran, and pyrroline scaffolds	nih.gov

Mechanistic Investigations and Computational Studies of Bicyclo 2.2.1 Heptane 2,2 Dimethanol Chemistry

Reaction Mechanisms in the Formation of Bicyclo[2.2.1]heptane Systems

The construction of the bicyclo[2.2.1]heptane skeleton can be achieved through various synthetic routes, with reaction mechanisms often involving sophisticated catalytic cycles and reactive intermediates.

Transition-metal-catalyzed cycloisomerization reactions are a powerful method for constructing bridged ring systems from acyclic precursors. nih.govacs.org These reactions offer an atom-economical approach to complex molecular frameworks. researchgate.net Various metals, including gold, rhodium, and aluminum, have been employed to catalyze the formation of bicyclo[2.2.1]heptane and related structures. rsc.orgnih.govnih.gov

Gold(I) catalysts, for instance, have been shown to effectively catalyze the cycloisomerization of 3-alkoxy-1,6-diynes to yield bicyclo[2.2.1]hept-5-en-2-ones. researchgate.net Mechanistic studies, supported by Density Functional Theory (DFT) calculations, propose a pathway that involves the crucial participation of an allyl-gold species. rsc.orgdntb.gov.ua This intermediate is key to the formation of the bridged ring product. researchgate.net Similarly, rhodium-catalyzed "cut-and-sew" reactions provide a deconstructive strategy for accessing bridged and fused ring systems from readily available starting materials like cyclobutanones. nih.govacs.org Another approach utilizes a binary catalytic system composed of an aminotriphenolate Al(III) complex and a bromide salt to synthesize oxa- and aza-bicyclo[2.2.1]heptanes from cyclic γ-epoxy-alcohols. nih.gov Mechanistic studies suggest this transformation proceeds via a double-nucleophilic displacement involving a proton-relay step. nih.gov

Catalyst System	Starting Material	Product	Key Mechanistic Feature
Au(I) Complex	3-Alkoxy-1,6-diyne	Bicyclo[2.2.1]heptane	Involvement of a key allyl-gold species. rsc.orgdntb.gov.ua
Rh(I) Complex	Benzocyclobutenones / Cyclobutanones	Bridged/Fused Rings	Catalytic "cut-and-sew" via C-C bond activation. nih.gov
Al(III) Complex / Bromide Salt	Cyclic γ-epoxy-alcohol	Oxa-/Aza-bicyclo[2.2.1]heptane	Proton relay and double-nucleophilic displacement. nih.gov

Carbenes and radicals are highly reactive intermediates that play a significant role in the formation of cyclic and bicyclic compounds. sinica.edu.tw Carbenes, which are neutral species containing a divalent carbon atom, can undergo various reactions, including intramolecular C-H insertion to form five- or six-membered rings. sinica.edu.tw

Recent studies have explored the generation of carbene reactivity from radical intermediates, providing alternatives to traditional, often hazardous, carbene precursors. researchgate.net For example, cobalt-catalyzed reactions can proceed through cobalt(III)-carbene radical intermediates. nih.gov These intermediates react with π-bonds in a stepwise manner, first generating a γ-radical intermediate which then collapses to form the cyclopropane (B1198618) product. nih.gov In the synthesis of other bicyclic systems, such as bicyclo[1.1.1]pentanes, computational analysis has supported the involvement of a triplet carbene that adds to a C-C bond to form a diradical intermediate, which is crucial for productive ring formation. acs.org The cyclization of radical intermediates, often generated via halogen-atom abstraction, is a well-established method for ring synthesis, with a general preference for forming five-membered rings. sinica.edu.tw DFT studies have also elucidated mechanisms for ring contractions that proceed through open-shell singlet 1,4-biradical intermediates, which can collapse without a barrier to form stereoretentive products. acs.org

Density Functional Theory (DFT) Applications in Reaction Pathway Elucidation

Computational chemistry, particularly Density Functional Theory (DFT), has become an indispensable tool for elucidating complex reaction mechanisms in organic synthesis. growingscience.com DFT calculations provide detailed insights into reaction pathways, transition state geometries, and the energies of intermediates, which are often difficult to study experimentally. rsc.org

In the context of bicyclo[2.2.1]heptane synthesis, DFT calculations have been instrumental in revealing a distinct mechanism for the Au(I)-catalyzed cycloisomerization of 3-alkoxyl-1,6-diynes. rsc.orgresearchgate.net These studies have not only supported the involvement of an allyl-gold species but have also rationalized the observed chemodivergence controlled by the solvent. rsc.org The calculations showed that in a less polar solvent, the reaction proceeds through the allyl-gold intermediate with a specific energy barrier, leading to the bridged bicyclo[2.2.1]heptane product. rsc.org Conversely, in a more polar solvent, the reaction favors a pathway involving an alkyl-gold species with a different energy barrier, resulting in a monocyclic product. rsc.org DFT has also been used to investigate the mechanism of stereoretentive cyclobutane (B1203170) synthesis, identifying the rate-determining step as the release of N₂ from a 1,1-diazene intermediate to form a 1,4-biradical, which then undergoes a barrierless ring closure. acs.org

Understanding Solvent Effects on Reaction Chemodivergence

The choice of solvent can have a profound impact on the outcome of a chemical reaction, influencing reaction rates, selectivity, and even dictating which of several possible products is formed—a phenomenon known as chemodivergence. In the synthesis of bicyclo[2.2.1]heptane systems, solvent effects are critical for controlling the reaction pathway.

A clear example is the Au(I)-catalyzed synthesis from 3-alkoxy-1,6-diynes, where the reaction outcome is directly controlled by the polarity of the solvent. rsc.orgresearchgate.net As elucidated by DFT calculations, the mechanism diverges based on the solvent environment. rsc.org

In a less polar solvent like toluene (B28343), the reaction pathway proceeds via a key allyl-gold intermediate. This pathway has an energy barrier of 24.1 kcal mol⁻¹ and leads to the desired bridged ring product (bicyclo[2.2.1]heptane). rsc.org

In a more polar solvent such as 1,2-dichloroethane, the reaction follows a different course through an alkyl-gold species. This alternative pathway has a higher energy barrier of 29.2 kcal mol⁻¹ and results in the formation of a monocyclic product . rsc.org

This solvent-controlled chemodivergence highlights the delicate balance of intermolecular forces and transition state stabilization that can be manipulated to achieve synthetic goals. Similarly, in the Al(III)-catalyzed synthesis of oxa-bicyclo[2.2.1]heptanes, nonpolar toluene was found to be beneficial, whereas more polar media like acetonitrile (B52724) (CH₃CN), dimethylformamide (DMF), and ethanol (B145695) (EtOH) gave poorer results. nih.gov

Solvent	Polarity	Predominant Intermediate	Energy Barrier (kcal mol⁻¹)	Product Type	Reference
Toluene	Less Polar	Allyl-gold species	24.1	Bridged Ring (Bicyclo[2.2.1]heptane)	rsc.org
1,2-Dichloroethane	Polar	Alkyl-gold species	29.2	Monocyclic	rsc.org

Stereochemical Aspects and Conformational Analysis of Bicyclo 2.2.1 Heptane 2,2 Dimethanol

Control of Stereochemistry in Bicyclo[2.2.1]heptane Systems

The rigid bicyclo[2.2.1]heptane framework, also known as the norbornane (B1196662) skeleton, presents a unique scaffold where the control of stereochemistry is of paramount importance in synthetic chemistry. The stereochemical outcome of reactions involving this system is largely dictated by the inherent steric and electronic properties of the bicyclic structure.

One of the most common methods for synthesizing the bicyclo[2.2.1]heptane system is the Diels-Alder reaction between a cyclopentadiene (B3395910) and a dienophile. The stereoselectivity of this reaction is a classic example of kinetic control, leading predominantly to the endo product. This preference is attributed to secondary orbital interactions between the developing π-system of the dienophile and the π-orbitals of the diene. However, the exo isomer is thermodynamically more stable due to reduced steric hindrance. The ratio of endo to exo products can be influenced by reaction conditions such as temperature, solvent, and the presence of Lewis acid catalysts. cdnsciencepub.com

Substituents on the bicyclo[2.2.1]heptane skeleton can exert significant steric hindrance, directing incoming reagents to the less hindered face of the molecule. For instance, reactions at the C2 and C3 positions are often influenced by the C7 methylene (B1212753) bridge, which can shield one face of the molecule. Similarly, substituents at the bridgehead positions (C1 and C4) can influence the accessibility of the four two-carbon bridges.

The relative stability and rate of formation of endo and exo isomers are crucial aspects in both bornane and norbornane systems. unigoa.ac.in Computational models, such as MM2 calculations, have been used to predict the stability of stereoisomers, and these predictions often align well with experimentally observed isomer ratios. tandfonline.com

Endo/Exo Selectivity in Bicyclo[2.2.1]heptane-2,2-dimethanol Derivatives

In derivatives of this compound, the geminal dimethanol groups at the C2 position introduce specific steric and potential electronic effects that influence the endo/exo selectivity of subsequent reactions. The orientation of these hydroxyl groups can direct incoming reagents through hydrogen bonding or steric blocking.

The synthesis of derivatives often involves reactions at the hydroxyl groups or at other positions on the bicyclic scaffold. For instance, in the synthesis of related 7-azabicyclo[2.2.1]heptane derivatives, the stereochemistry of substituents at various positions can lead to different diastereomeric pairs. google.com Depending on the substitution pattern on the carbon atoms, the endo and exo orientations can result in distinct stereoisomers. google.com

Research on the synthesis of functionalized bicyclo[2.2.1]heptane derivatives through sequential Diels-Alder reaction/rearrangement sequences has highlighted the importance of the initial endo/exo selectivity of the cycloaddition. acs.orgacs.org Although the initial Diels-Alder adducts are often formed with high endo selectivity, subsequent rearrangements can lead to the thermodynamically more stable exo products. acs.org The stereochemistry of the final products in these sequences is often confirmed using 2D NMR analysis. acs.org

The following table summarizes the observed endo/exo selectivity in related bicyclo[2.2.1]heptane systems, which can provide insights into the expected selectivity for derivatives of this compound.

Reaction / System	Dienophile	Conditions	Predominant Isomer	Reference
Diels-Alder of cyclopentadiene	N-phenylmaleimide	Thermal	endo	cdnsciencepub.com
Diels-Alder of cyclopentadiene	N-phenylmaleimide	Lewis acid catalyzed	endo	cdnsciencepub.com
Synthesis of bicyclo[2.2.1]heptanones	Acroleins	Lewis acid catalyzed	endo (initially)	acs.org
Synthesis of 7-oxabicyclo[2.2.1]heptanes	N-substituted maleimides	Mild conditions	endo	nih.gov

Conformational Dynamics of the Bicyclo[2.2.1]heptane Scaffold in Solutions and Materials

The bicyclo[2.2.1]heptane scaffold is conformationally rigid due to its bridged structure. cymitquimica.com Unlike cyclohexane, which can readily undergo chair-boat interconversions, the norbornane skeleton is locked into a boat-like conformation for the six-membered ring. This rigidity imparts a well-defined three-dimensional structure to molecules containing this framework. cymitquimica.com

In the context of materials science, the rigid and well-defined structure of the bicyclo[2.2.1]heptane scaffold is utilized to create polymers with specific properties. The conformational rigidity of the monomer units translates to the polymer, affecting its thermal and mechanical properties.

Computational studies, including molecular dynamics simulations, can provide insights into the conformational preferences and energy landscapes of bicyclo[2.2.1]heptane derivatives in different environments. These studies can help in understanding how the conformational dynamics influence the reactivity and properties of these compounds.

Advanced Methodologies for Absolute Configuration Determination and Stereoisomer Characterization

Determining the absolute configuration and characterizing the stereoisomers of chiral bicyclo[2.2.1]heptane derivatives is a critical aspect of their study. A combination of spectroscopic techniques and computational methods is often employed for this purpose.

Chiroptical Spectroscopy:

Electronic Circular Dichroism (ECD) and Optical Rotatory Dispersion (ORD): These techniques are powerful for determining the absolute configuration of chiral molecules. The experimental spectra are compared with spectra simulated using computational methods like Density Functional Theory (DFT). A good match between the experimental and calculated spectra allows for a confident assignment of the absolute configuration. nih.govresearchgate.net

Vibrational Circular Dichroism (VCD): VCD spectroscopy provides information about the stereochemistry based on the differential absorption of left and right circularly polarized infrared light. Similar to ECD and ORD, the combination of experimental VCD spectra with DFT calculations is a reliable method for absolute configuration determination. nih.gov

Nuclear Magnetic Resonance (NMR) Spectroscopy:

1H and 13C NMR: NMR spectroscopy is invaluable for determining the relative stereochemistry of substituents on the bicyclo[2.2.1]heptane scaffold. thieme-connect.de The coupling constants between protons can provide information about their dihedral angles, which in turn helps to establish their relative positions (endo or exo).

Nuclear Overhauser Effect (NOE): NOE experiments are used to identify protons that are close in space, providing crucial information for assigning stereochemistry. acs.org

Chiral Lanthanide Shift Reagents (CLSRs): The use of CLSRs in NMR can induce separation of signals for enantiomers, allowing for the determination of enantiomeric purity. researchgate.net

Computational Methods:

Density Functional Theory (DFT): DFT calculations are widely used to predict the stable conformations of molecules and to simulate their spectroscopic properties (ECD, ORD, VCD, NMR). nih.govresearchgate.net The accuracy of these calculations has made them an indispensable tool in stereochemical analysis. researchgate.netresearchgate.net

Time-Dependent Density Functional Theory (TDDFT): TDDFT is particularly useful for calculating excited-state properties, making it the method of choice for simulating ECD spectra. researchgate.netresearchgate.net

The following table summarizes advanced methodologies used for stereochemical analysis of bicyclic compounds.

Methodology	Application	Key Information Provided	Reference
ECD/ORD Spectroscopy + DFT	Absolute configuration determination	Chiroptical properties, comparison with calculated spectra	nih.govresearchgate.net
VCD Spectroscopy + DFT	Absolute configuration determination	Vibrational optical activity, comparison with calculated spectra	nih.gov
2D NMR (COSY, NOESY)	Relative stereochemistry	Proton-proton connectivities, through-space interactions	acs.org
Chiral Lanthanide Shift Reagents	Enantiomeric differentiation	Separation of enantiomeric signals in NMR	researchgate.net
X-ray Crystallography	Absolute and relative stereochemistry	Unambiguous 3D molecular structure	researchgate.net

Applications of Bicyclo 2.2.1 Heptane 2,2 Dimethanol in Asymmetric Catalysis

Bicyclo[2.2.1]heptane-2,2-dimethanol as a Chiral Ligand Precursor

This compound, with its two primary alcohol functionalities, is a valuable starting material for the synthesis of more complex chiral ligands. The diol groups can be chemically modified to introduce other coordinating atoms, such as nitrogen or phosphorus, thereby creating a diverse library of ligands suitable for various metal-catalyzed reactions. The inherent chirality of the bicyclo[2.2.1]heptane backbone can be effectively transferred to the catalytic process, influencing the stereochemical outcome of the reaction.

The diol itself can act as a ligand, coordinating to transition metals like ruthenium or rhodium to form chiral catalysts. rsc.org However, its primary utility lies in its role as a synthetic intermediate. Through established organic transformations, the hydroxyl groups can be converted into amines, phosphines, or other functional groups, leading to the formation of bidentate or polydentate chiral ligands. This versatility makes this compound a key building block in the field of asymmetric catalysis.

Design and Synthesis of Bicyclo[2.2.1]heptane-Based Chiral Ligands

The design of effective chiral ligands based on the bicyclo[2.2.1]heptane scaffold focuses on creating a well-defined chiral pocket around the metal center. This steric and electronic environment dictates the facial selectivity of the substrate's approach, leading to the preferential formation of one enantiomer over the other.

A prominent class of ligands derived from the bicyclo[2.2.1]heptane framework are the C2-symmetric bicyclo[2.2.1]heptadienes. These ligands have demonstrated high efficacy in rhodium-catalyzed asymmetric reactions. While not directly synthesized from this compound, their synthesis from the related bicyclo[2.2.1]hepta-2,5-dione highlights the utility of this bicyclic core. A plausible synthetic route from the dimethanol would involve a two-step oxidation to the corresponding dione.

The synthesis of these C2-symmetric diene ligands typically involves a two-step sequence starting from the bicyclo[2.2.1]hepta-2,5-dione. New C2-symmetric bicyclo[2.2.1]hepta-2,5-dienes with methyl and phenyl substituents at the 2 and 5 positions have been prepared in enantiomerically pure form. Due to the potential instability or volatility of these dienes, they are often isolated as stable rhodium complexes, such as [RhCl(diene)]2. These chiral rhodium complexes have shown high activity and enantioselectivity (up to 99% ee) in rhodium-catalyzed 1,4-addition and 1,2-addition reactions of phenylboronic acid to cyclic enones and N-sulfonylimines, respectively.

Enantioselective Reactions Catalyzed by Bicyclo[2.2.1]heptane-Derived Ligands

Ligands derived from the bicyclo[2.2.1]heptane scaffold have been successfully employed in a variety of enantioselective transformations, demonstrating their broad applicability in asymmetric synthesis.

A notable application of a ligand derived from a bicyclo[2.2.1]heptane dimethanol precursor is in the titanate-complex-catalyzed addition of diethylzinc (B1219324) to aldehydes. Specifically, (1S,2R,3R,4R)-α,α,α′,α′-Tetraphenylbicyclo[2.2.1]heptane-2,3-dimethanol and its enantiomer have been synthesized and utilized for this purpose. acs.orgthieme-connect.com The synthesis of these ligands starts from the corresponding (1S,2R,3R,4R)-bicyclo[2.2.1]heptane-2,3-dicarboxylic acid. acs.orgthieme-connect.com It is conceivable that this compound could be oxidized to the corresponding dicarboxylic acid, thus serving as a viable starting material.

The titanate complexes of these tetraphenyl-substituted dimethanol ligands catalyze the addition of diethylzinc to various aldehydes, producing chiral secondary alcohols with high enantiomeric excess. acs.orgthieme-connect.com The results of these catalytic reactions are summarized in the table below.

Aldehyde	Ligand	Enantiomeric Excess (ee)
Benzaldehyde	(1S,2R,3R,4R)-form	97.7%
4-Chlorobenzaldehyde	(1S,2R,3R,4R)-form	96.5%
4-Methoxybenzaldehyde	(1S,2R,3R,4R)-form	95.8%
2-Naphthaldehyde	(1S,2R,3R,4R)-form	97.2%
Cinnamaldehyde	(1S,2R,3R,4R)-form	94.3%
Data sourced from Dreisbach et al., Synthesis, 1994. acs.orgthieme-connect.com

The rigid bicyclo[2.2.1]heptane scaffold is also a key feature in chiral ligands used for enantioselective cycloaddition reactions, particularly the Diels-Alder reaction. rsc.orgcdnsciencepub.com Chiral Lewis acids, formed by the complexation of a metal salt with a chiral ligand, can effectively catalyze these reactions, leading to the formation of cyclic products with high diastereo- and enantioselectivity.

While specific examples detailing the use of ligands directly derived from this compound in chiral Lewis acid-catalyzed cycloadditions are not extensively documented, the principles of ligand design suggest their potential. Derivatives of bicyclo[2.2.1]heptan-2-ol have been used as chiral auxiliaries and ligands in such reactions. For instance, the enantioselective construction of bicyclo[2.2.1]heptanones has been achieved through a one-pot domino sequence using a Lewis and Brønsted acid-assisted chiral Lewis acid catalysis. acs.org This highlights the potential for developing novel chiral Lewis acid catalysts based on the this compound framework for a variety of enantioselective cycloaddition reactions. Further research in this area could lead to the development of highly efficient catalytic systems for the synthesis of complex chiral molecules.

Applications in Advanced Materials Science and Polymer Chemistry

Bicyclo[2.2.1]heptane Derivatives as Monomers for High-Performance Polymers

Bicyclo[2.2.1]heptane derivatives, including diols and dicarboxylic acids, are valuable monomers for creating high-performance polymers such as polyesters and polycarbonates. The inherent rigidity of the bicyclic structure, when incorporated into a polymer chain, restricts segmental motion, which can lead to materials with high glass transition temperatures (Tg) and enhanced thermal stability.

While specific data on polymers synthesized directly from Bicyclo[2.2.1]heptane-2,2-dimethanol is limited in publicly available research, the broader class of bicyclic diols has been studied extensively. For instance, other norbornane-based diols have been used in the synthesis of aromatic polyesters, resulting in polymers with high heat and thermal stability. These polymers are often soluble in chlorinated hydrocarbons and can form transparent films with good mechanical and dielectric properties nih.govrsc.org. The synthesis is typically achieved through polycondensation reactions, where the bicyclic diol is reacted with a suitable diacid or diacid chloride nih.govrsc.org.

The use of bicyclic diols is not limited to polyesters. Bio-based polycarbonates have been synthesized using rigid diols derived from natural sources, which also feature bicyclic structures. These polycarbonates exhibit high thermal stability, with decomposition temperatures often exceeding 350°C, and high glass transition temperatures ranging from 128°C to 151°C researchgate.net. The incorporation of such rigid monomers is a key strategy for developing high-performance polymers from renewable resources researchgate.net.

Influence of Bicyclic Structure on Polymer Thermal Stability and Mechanical Properties

The introduction of a bicyclic moiety, such as the bicyclo[2.2.1]heptane system, into a polymer backbone has a profound effect on its thermal and mechanical properties. The rigid and bulky nature of this structure increases the polymer's glass transition temperature (Tg) by hindering the rotational freedom of the polymer chains. This effect has been observed in various polymer systems, including polyesters and polycarbonates.

For example, copolyesters containing bicyclic units derived from D-mannitol have been shown to have Tg values that steadily increase with the content of the bicyclic monomer, reaching up to 137°C cd-bioparticles.net. These polymers also exhibit high thermal stability, with decomposition temperatures around 370°C cd-bioparticles.netresearchgate.net. Similarly, fully bio-based polyesters synthesized from the bicyclic diol 4,4′-methylenebis(cyclohexanol) display industrially relevant glass transition temperatures in the range of 103–142°C and high decomposition temperatures between 261–365°C escholarship.org.

The mechanical properties of polymers are also significantly influenced by the presence of bicyclic structures. The rigidity of the bicyclic unit tends to increase the tensile strength and elastic modulus of the material cd-bioparticles.net. However, this increased rigidity can sometimes lead to a decrease in elongation at break, making the material more brittle cd-bioparticles.net. In some cases, such as in certain copolycarbonates, the incorporation of a bicyclic diol can lead to a "ductile-to-brittle" transition as its content increases rsc.org. The table below summarizes the typical effects of incorporating bicyclic diols into polymer backbones based on data from related systems.

Property	Influence of Bicyclic Structure	Typical Values for Related Systems
Glass Transition Temperature (Tg)	Increases	55 to 151 °C
Thermal Decomposition Temperature	Increases	261 to 370 °C
Tensile Strength	Increases	-
Elastic Modulus	Increases	-
Elongation at Break	Decreases	-

Note: The specific values can vary significantly depending on the polymer system and the specific bicyclic monomer used.

Utilization of Related Bicyclic Systems in Metal-Organic Framework (MOF) Synthesis for Specific Material Properties

Metal-Organic Frameworks (MOFs) are a class of porous crystalline materials constructed from metal ions or clusters linked together by organic molecules. The choice of the organic linker is crucial in determining the structure, porosity, and ultimately the properties of the MOF. Bicyclic systems, particularly those containing carboxylic acid functional groups, are employed as rigid linkers to create MOFs with specific and often unique properties.

While this compound itself is a diol and not a typical linker for MOF synthesis (which usually requires carboxylates, phosphonates, or nitrogen-containing heterocycles), related bicyclic dicarboxylic acids, such as bicyclo[2.2.1]heptane-2,3-dicarboxylic acid, serve as excellent examples of how this rigid scaffold is used in MOF chemistry nih.gov. The well-defined and rigid geometry of the bicyclo[2.2.1]heptane core allows for predictable control over the resulting framework's topology and pore dimensions.

The use of aliphatic and alicyclic linkers, including bicyclic structures, is a growing area of interest in MOF chemistry because they can impart properties that are distinct from those of MOFs constructed from more common aromatic linkers. researchgate.netmdpi.comresearchgate.net For instance, the non-polarizable core and lack of light absorption in the visible spectrum make these linkers suitable for creating "transparent MOFs" with potential applications in optics. researchgate.netmdpi.com

Furthermore, the conformational rigidity of bicyclic linkers can lead to MOFs with high thermal stability and well-defined pore structures, which are advantageous for applications in gas storage and separation. The specific shape of the bicyclic linker can influence the selectivity of the MOF for certain guest molecules. For example, a MOF constructed with bicyclo[1.1.1]pentane-1,3-dicarboxylic acid has shown high selectivity for the separation of xylene isomers, a property attributed to the unique geometry of the pores created by the bicyclic linkers mdpi.com. The table below lists some related bicyclic systems used in MOF synthesis and their resulting properties.

Bicyclic Linker System	Resulting MOF Properties	Potential Applications
Bicyclo[1.1.1]pentane-1,3-dicarboxylic acid	High selectivity for xylene isomers	Gas separation
Bicyclo[2.2.2]octane-1,4-dicarboxylate	High thermal stability, optical transparency	Optical materials
5-Norbonene-2,3-dicarboximide isophthalic acid	2D layered structures with interesting magnetic and luminescent properties	Magnetic and luminescent materials
Adamantane-1,3-dicarboxylic acid	Robust frameworks with permanent porosity	Gas storage

Current Research Challenges and Future Perspectives in Bicyclo 2.2.1 Heptane 2,2 Dimethanol Chemistry

Development of Novel and Sustainable Synthetic Routes

The traditional synthesis of bicyclo[2.2.1]heptane-2,2-dimethanol typically involves a Diels-Alder reaction between cyclopentadiene (B3395910) and a suitable dienophile, followed by reduction steps. While effective, these methods often rely on petroleum-based starting materials and harsh reaction conditions, prompting the exploration of more sustainable alternatives.

A significant challenge lies in developing synthetic pathways that adhere to the principles of green chemistry. This includes the use of renewable feedstocks, atom-economical reactions, and environmentally benign solvents and catalysts. One promising avenue is the utilization of biocatalysis. bohrium.com Enzymes, such as oxidoreductases, could potentially be employed for the selective oxidation or reduction steps in the synthesis, operating under mild aqueous conditions. bohrium.com For instance, the biocatalytic oxidation of related bicyclic compounds has been demonstrated, suggesting the feasibility of enzymatic approaches for producing bicyclo[2.2.1]heptane derivatives. bohrium.com

Another area of focus is the development of catalytic methods that minimize waste and improve energy efficiency. This could involve the use of heterogeneous catalysts that can be easily recovered and reused, or the design of one-pot tandem reactions that reduce the number of purification steps. The principles of sustainable synthesis are increasingly being applied to the production of complex organic molecules, and future research will likely see the development of greener routes to this compound and its derivatives.

Key Goals for Sustainable Synthesis:

Principle	Application to this compound Synthesis
Use of Renewable Feedstocks	Investigating bio-based sources for cyclopentadiene or its precursors.
Atom Economy	Designing cycloaddition and reduction reactions with high atom efficiency.
Benign Solvents and Reagents	Replacing hazardous organic solvents with water or supercritical fluids.
Catalysis	Employing reusable heterogeneous catalysts or highly efficient biocatalysts. bohrium.com
Energy Efficiency	Developing reactions that proceed at lower temperatures and pressures.

Expanding the Scope of Asymmetric Catalytic Applications

The inherent chirality of the bicyclo[2.2.1]heptane framework makes its derivatives, including this compound, attractive scaffolds for the development of chiral ligands for asymmetric catalysis. The two hydroxyl groups can be readily modified to coordinate with various metal centers, creating a well-defined chiral environment for enantioselective transformations.

Derivatives of bicyclo[2.2.1]heptane have been successfully employed as chiral ligands in a range of metal-catalyzed reactions. For example, chiral diene ligands based on the bicyclo[2.2.1]hepta-2,5-diene core have shown high efficiency in rhodium-catalyzed asymmetric 1,4-addition reactions. sigmaaldrich.com Similarly, titanate complexes derived from chiral bicyclo[2.2.1]heptane-2,3-dimethanol have been used as catalysts for the enantioselective addition of diethylzinc (B1219324) to aldehydes, achieving high enantiomeric excesses. researchgate.net

A key challenge is to expand the range of asymmetric reactions that can be effectively catalyzed by ligands derived from this compound. This involves the synthesis of new ligand architectures with tunable steric and electronic properties. The goal is to develop catalysts that exhibit high enantioselectivity, broad substrate scope, and high turnover numbers for a variety of important chemical transformations, such as asymmetric hydrogenations, C-H functionalizations, and cycloadditions.

Examples of Asymmetric Reactions Using Bicyclo[2.2.1]heptane-Derived Ligands:

Reaction Type	Metal Catalyst	Ligand Type	Achieved Enantioselectivity (ee)
1,4-Addition of Arylboronic Acids	Rhodium	Chiral diene	Up to 99%
Addition of Diethylzinc to Aldehydes	Titanium	Chiral diol	Up to 97.7% researchgate.net
1,2-Addition to Imines	Rhodium	Chiral diene	High enantioselectivity nih.gov

Rational Design of Bicyclo[2.2.1]heptane-Based Materials with Tailored Properties

The rigid and bulky nature of the bicyclo[2.2.1]heptane unit can impart unique properties to polymers when incorporated into their backbone. This compound serves as a valuable diol monomer for the synthesis of polyesters and polyimides with enhanced thermal stability, mechanical strength, and specific optical properties.

The incorporation of the bicyclic structure can increase the glass transition temperature (Tg) of polymers, making them suitable for high-temperature applications. For example, polyimides derived from alicyclic monomers like bicyclo[2.2.1]heptane tetracarboxylic dianhydride exhibit high thermal stability, with 5% weight loss temperatures often exceeding 450°C. Furthermore, the non-planar, three-dimensional structure of the bicyclo[2.2.1]heptane unit can disrupt polymer chain packing, leading to increased solubility and improved processability.

A significant research challenge is to establish clear structure-property relationships that allow for the rational design of bicyclo[2.2.1]heptane-based materials with precisely tailored properties. This requires a detailed understanding of how the stereochemistry and functionalization of the bicyclo[2.2.1]heptane monomer influence the final properties of the polymer. For instance, controlling the endo/exo stereochemistry of the substituents on the bicyclic ring can affect the polymer's morphology and, consequently, its mechanical and optical characteristics. Future research will likely focus on using computational modeling in conjunction with experimental studies to predict and optimize the properties of these advanced materials.

Impact of Bicyclo[2.2.1]heptane Moiety on Polymer Properties:

Property	Effect of Bicyclic Unit	Example Application
Thermal Stability	Increased glass transition temperature (Tg) and decomposition temperature.	High-performance plastics for aerospace and electronics.
Mechanical Strength	Enhanced rigidity and modulus.	Engineering thermoplastics.
Solubility	Improved solubility in organic solvents due to disrupted chain packing.	Processable high-performance polymers.
Optical Properties	Can lead to high transparency and low birefringence.	Optical films and coatings.

Emerging Research Avenues in this compound Chemistry

Beyond its established roles in catalysis and materials science, the unique structural features of this compound are opening up new research frontiers. One of the most promising areas is medicinal chemistry, where the rigid bicyclic scaffold can be used to control the spatial arrangement of pharmacophores, leading to enhanced binding affinity and selectivity for biological targets.

The bicyclo[2.2.1]heptane framework is increasingly being recognized as a valuable motif in drug discovery. nih.gov For instance, derivatives of this scaffold have been investigated as potential anti-cancer agents. nih.gov The rigid structure of bicyclo[2.2.1]heptane can serve as a template for designing molecules with specific conformations required for interaction with biological targets. this compound can act as a precursor for the synthesis of carbocyclic nucleoside analogues with potential antiviral applications.

Another emerging avenue is the use of bicyclo[2.2.1]heptane derivatives in the development of advanced functional molecules. For example, the rigid framework can be used to construct molecular probes and sensors where the spatial relationship between different functional groups is critical for their performance. The development of fluorophores incorporating bridged bicyclic systems is another active area of research. researchgate.net

Future research in this area will likely focus on several key directions:

Medicinal Chemistry : The design and synthesis of novel therapeutic agents based on the bicyclo[2.2.1]heptane scaffold for a wider range of diseases.

Supramolecular Chemistry : The use of this compound and its derivatives as building blocks for the construction of complex, self-assembled architectures.

Advanced Materials : The development of new materials with unique electronic, optical, or recognition properties based on the precise spatial control offered by the bicyclic framework.

The continued exploration of the rich chemistry of this compound and its derivatives holds great promise for significant advancements across a broad spectrum of chemical sciences.

Q & A

Q. Basic

• IR Spectroscopy : Identifies hydroxyl (3200–3600 cm⁻¹) and C-O stretching (1050–1250 cm⁻¹) bands, confirming diol functionality .
• Mass Spectrometry (EI-MS) : Provides molecular ion peaks (e.g., m/z 196 for C₁₂H₂₀O₂ derivatives) and fragmentation patterns to validate the bicyclic structure .
• NMR : ¹H NMR reveals proton environments (e.g., bridgehead protons at δ 1.2–2.0 ppm), while ¹³C NMR distinguishes quaternary carbons and hydroxyl-bearing methine groups .

How does the stereochemistry of this compound influence its reactivity?

Advanced
The endo/exo configuration of substituents affects hydrogen-bonding networks and steric hindrance. For instance, endo-diols exhibit higher acidity due to intramolecular hydrogen bonding, influencing their participation in nucleophilic reactions. Computational studies (DFT) can predict preferred tautomeric forms and transition states .

What computational methods are used to model the conformational dynamics of this compound?

Advanced
Density Functional Theory (DFT) at the B3LYP/6-31G(d) level optimizes geometry and calculates vibrational frequencies. Molecular dynamics simulations assess solvent effects (e.g., polar aprotic vs. protic) on diol conformers. Virtual spectrometer tools integrate stereo-electronic and environmental parameters for dynamic analysis .

How can the purity of this compound be assessed in complex mixtures?

Q. Basic

• HPLC : Reverse-phase C18 columns with UV detection (210–254 nm) resolve diols from byproducts.
• GC-MS : Derivatization (e.g., silylation) improves volatility for accurate quantification .
• Melting Point Analysis : Sharp melting ranges (e.g., 141°C for related diols) indicate purity .

What role does this compound play in asymmetric catalysis?

Advanced
The rigid bicyclic framework serves as a chiral auxiliary in transition-metal catalysts (e.g., Ru or Rh complexes). The diol's hydroxyl groups coordinate to metals, enabling enantioselective hydrogenation or epoxidation. Stereochemical outcomes are tunable via substituent placement (exo vs. endo) .

How does the compound’s stability vary under acidic or basic conditions?

Basic
Under acidic conditions (pH < 3), protonation of hydroxyl groups may lead to dehydration or ether formation. In basic media (pH > 10), deprotonation can initiate nucleophilic substitution. Stability studies using TGA/DSC show decomposition above 200°C in inert atmospheres .

What are the applications of this compound in polymer science?

Advanced
The diol acts as a crosslinking agent in polyurethane foams, enhancing thermal stability (Tg > 150°C). Its rigid structure reduces chain mobility, improving mechanical strength. Copolymerization with epoxides or acrylates yields high-performance resins for aerospace materials .

How do structural analogs (e.g., bicyclo[2.2.2]octane diols) compare in reactivity?

Advanced
Bicyclo[2.2.2]octane derivatives exhibit reduced ring strain, lowering reactivity in ring-opening reactions. However, their larger cavity size enhances host-guest interactions in supramolecular chemistry. Comparative kinetic studies (e.g., esterification rates) quantify these differences .

What safety protocols are recommended for handling this compound?

Q. Basic

• PPE : Nitrile gloves, goggles, and lab coats to prevent skin/eye contact (H315/H319 hazards) .
• Ventilation : Use fume hoods to mitigate inhalation risks (H335).
• Storage : Inert atmosphere (N₂/Ar) at 4°C to prevent oxidation .